Cas no 85099-04-3 (1,2-Propanediol,3-(butylthio)-)

1,2-Propanediol,3-(butylthio)- structure
85099-04-3 structure
Product Name:1,2-Propanediol,3-(butylthio)-
CAS No:85099-04-3
MF:C7H16O2S
MW:164.265741348267
CID:726713
Update Time:2024-01-31

1,2-Propanediol,3-(butylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediol,3-(butylthio)-
    • 3-(butylthio)propane-1,2-diol
    • 3-butylsulfanylpropane-1,2-diol
    • 3-(Butylthio)-1,2-propanediol
    • Einecs 285-457-6
    • Inchi: 1S/C7H16O2S/c1-2-3-4-10-6-7(9)5-8/h7-9H,2-6H2,1H3
    • InChI Key: GXPOMGCOBZJZAW-UHFFFAOYSA-N
    • SMILES: C(O)C(O)CSCCCC

Computed Properties

  • Exact Mass: 164.087
  • Monoisotopic Mass: 164.087
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 6
  • Complexity: 68.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.07
  • Boiling Point: 299.1°C at 760 mmHg
  • Flash Point: 145.8°C
  • Refractive Index: 1.504
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